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Compound of Interest

Compound Name: Calcium L-lactate hydrate

Cat. No.: B1469535 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on improving the dissolution rate of Calcium L-
lactate hydrate powder. Here you will find answers to frequently asked questions and

troubleshooting guides to address common challenges encountered during experimentation.

Troubleshooting Guide
This section addresses specific issues that may arise during the dissolution of Calcium L-
lactate hydrate powder.

Q1: Why is my Calcium L-lactate hydrate powder not dissolving completely?

A1: Incomplete dissolution can be attributed to several factors. Firstly, ensure you have not

exceeded the solubility limit of Calcium L-lactate hydrate in your solvent. Its solubility is

significantly influenced by temperature. Secondly, the dissolution rate can be slow. To address

this, consider the following:

Increase Temperature: The solubility of Calcium L-lactate hydrate increases with

temperature.[1][2][3] Warming the solvent while dissolving the powder can significantly

improve both the rate and extent of dissolution.

Optimize Agitation: Continuous and adequate stirring is crucial to ensure proper dispersion of

the powder and to facilitate the mass transfer from the solid to the liquid phase. Inadequate

agitation can lead to localized saturation around the particles.
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Particle Size Management: While smaller particles generally dissolve faster due to a larger

surface area, very fine particles (<100 microns) can sometimes exhibit slower dissolution

rates or lead to agglomeration.[4][5] Using a powder with a controlled particle size

distribution, for instance, between 150 and 710 microns, can be beneficial.[4]

Check for Contaminants: The presence of impurities can affect solubility. Ensure you are

using a high-purity grade of Calcium L-lactate hydrate.

Q2: How can I prevent the formation of agglomerates or clumps during dissolution?

A2: Agglomeration often occurs when fine powders are added to a solvent too quickly without

sufficient agitation. To prevent this:

Gradual Addition: Add the Calcium L-lactate hydrate powder to the solvent gradually while

continuously stirring. This allows each portion of the powder to disperse before the next is

added.

Pre-wetting the Powder: In some cases, creating a slurry of the powder with a small amount

of the solvent before adding it to the bulk of the liquid can help prevent clumping.

Sufficient Agitation: Use a stirring method that creates a vortex, which will help to draw the

powder down into the bulk of the liquid and promote dispersion.

Q3: My solution appears cloudy or forms a precipitate after initial dissolution. What is causing

this?

A3: Cloudiness or precipitation after initial dissolution can be due to a few reasons:

Supersaturation and Recrystallization: If you dissolved the powder at a high temperature and

then allowed the solution to cool, it may have become supersaturated, leading to the

recrystallization of Calcium L-lactate.[1] Maintaining the solution at a temperature that

ensures the desired concentration remains below the solubility limit is key.

pH Shift: While the effect of pH on Calcium L-lactate solubility is generally limited, significant

changes in the pH of your solution could potentially cause precipitation.[1][3]
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Common Ion Effect: The presence of a high concentration of other lactate or calcium ions in

your solution can decrease the solubility of Calcium L-lactate hydrate, causing it to

precipitate.[1][3]

Q4: Can I use additives to enhance the dissolution rate?

A4: Yes, certain additives can improve the solubility of Calcium L-lactate hydrate. Sodium

gluconate has been shown to increase its solubility by forming soluble complexes with calcium

ions.[1][2][6] Studies have demonstrated a significant increase in Calcium L-lactate solubility in

the presence of sodium D-gluconate.[1][7] For instance, the presence of 0.50 M sodium D-

gluconate can increase the solubility of calcium L-lactate by 45%.[1][7]

Frequently Asked Questions (FAQs)
This section provides answers to general questions about the dissolution of Calcium L-lactate
hydrate powder.

Q1: What is the solubility of Calcium L-lactate hydrate in water?

A1: The solubility of Calcium L-lactate hydrate is dependent on temperature and the specific

hydrate form. For Calcium L-lactate pentahydrate, the solubility in water is approximately 79 g/L

at 25°C.[8] Solubility increases with temperature. For example, at 10°C the solubility is 4.8

g/100 mL, while at 30°C it is 8.5 g/100 mL.[8]

Q2: How does pH affect the dissolution of Calcium L-lactate hydrate?

A2: The effect of pH on the solubility of Calcium L-lactate hydrate is generally considered to

be limited under typical experimental conditions.[1][3] However, dissolving it in a slightly acidic

medium (e.g., using 3 N hydrochloric acid) is a technique used in some analytical procedures

to ensure complete dissolution.[9][10]

Q3: What is the impact of particle size on the dissolution rate?

A3: Generally, reducing the particle size increases the surface area available for interaction

with the solvent, which leads to a faster dissolution rate.[5] However, for Calcium L-lactate, it

has been noted that particles smaller than 100 microns may have a slower dissolution rate.[4]
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Research suggests that substantially spherical particles with a size distribution between 280

and 550 microns can provide rapid dissolution.[4]

Q4: Does the crystalline form of Calcium L-lactate hydrate matter for dissolution?

A4: Yes, the solid-state characteristics, including the crystalline form and state of hydration, can

influence the dissolution rate. Amorphous forms of a substance typically dissolve faster than

their crystalline counterparts. Additionally, anhydrous forms often dissolve more rapidly than

hydrated forms because they are thermodynamically more active. Calcium L-lactate can exist

in various hydration states, which can affect its properties.[11]

Q5: What is a standard method for testing the dissolution of Calcium L-lactate?

A5: A standard method for dissolution testing of Calcium L-lactate tablets is described in the

United States Pharmacopeia (USP).[9] This typically involves using a USP Apparatus 1

(basket) at 100 rpm with 500 mL of water as the dissolution medium.[9][12] The amount of

dissolved Calcium L-lactate is then determined at a specified time point, for example, 45

minutes.[9]

Data Presentation
Table 1: Solubility of Calcium L-Lactate in Water at Various Temperatures

Temperature (°C) Solubility ( g/100 mL)

10 4.8[8]

20 5.8[8]

25 6.7[8]

25 7.9 (pentahydrate)[8]

30 8.5[8]

Table 2: Effect of Sodium D-Gluconate on Calcium L-Lactate Solubility
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Additive Concentration
Increase in Calcium L-
Lactate Solubility

Sodium D-Gluconate 0.50 M 45%[1][7]

Sodium D-Lactobionate 0.50 M 37%[1][7]

Experimental Protocols
1. Protocol for Standard Dissolution Testing (based on USP guidelines)

Objective: To determine the in vitro dissolution rate of Calcium L-lactate hydrate powder or

tablets.

Apparatus: USP Dissolution Apparatus 1 (Basket Method).

Dissolution Medium: 500 mL of deionized water.

Temperature: 37 ± 0.5 °C.

Apparatus Speed: 100 rpm.

Procedure:

Place 500 mL of deionized water into each dissolution vessel and allow the medium to

equilibrate to 37 ± 0.5 °C.

Accurately weigh the Calcium L-lactate hydrate powder and place it into the basket.

Lower the baskets into the dissolution vessels and start the apparatus rotation at 100 rpm.

At predetermined time intervals (e.g., 5, 10, 15, 30, 45, and 60 minutes), withdraw an

aliquot of the dissolution medium.

Filter the samples immediately.

Analyze the concentration of dissolved Calcium L-lactate in the filtered samples using a

suitable analytical method, such as titration or High-Performance Liquid Chromatography
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(HPLC).

Data Analysis: Plot the percentage of dissolved Calcium L-lactate against time to obtain a

dissolution profile.

2. Protocol for Assay of Calcium L-Lactate by EDTA Titration

Objective: To quantify the amount of dissolved Calcium L-lactate.

Principle: Calcium ions are titrated with a standardized solution of ethylenediaminetetraacetic

acid (EDTA) using a specific indicator to detect the endpoint.

Reagents:

0.05 M EDTA solution (standardized)

3 N Hydrochloric Acid

1 N Sodium Hydroxide

Hydroxy naphthol blue indicator

Procedure:

Transfer a precisely measured volume of the dissolved Calcium L-lactate solution to a

suitable flask.

Add 150 mL of deionized water and 2 mL of 3 N hydrochloric acid.

Stir the solution, for instance, with a magnetic stirrer.

Add a known excess of 0.05 M EDTA solution from a burette.

Add 15 mL of 1 N sodium hydroxide and approximately 300 mg of hydroxy naphthol blue

indicator.

Continue the titration with the 0.05 M EDTA solution until the color changes to a distinct

blue endpoint.[9][10]
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Calculation: Calculate the amount of Calcium L-lactate based on the volume of EDTA

solution consumed, where each mL of 0.05 M EDTA is equivalent to 15.42 mg of

C₆H₁₀CaO₆·5H₂O.[9]
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Caption: Troubleshooting workflow for incomplete dissolution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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